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For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Heptatriacontane (C₃₇H₇₆) is a long-chain alkane, a class of saturated hydrocarbons with

the general formula CₙH₂ₙ₊₂.[1][2] As a high-molecular-weight hydrocarbon, its physical

properties are primarily dictated by the significant van der Waals forces between its long, linear

carbon chains.[2][3] This technical guide provides a comprehensive overview of the core

physical properties of n-heptatriacontane, including detailed experimental protocols for their

determination and relevant data presented for easy reference. This information is crucial for

professionals in research, science, and drug development who may utilize long-chain alkanes

in various applications, including as formulation excipients, in material science, or as chemical

standards.

Core Physical Properties
The physical characteristics of n-heptatriacontane are summarized in the tables below. These

properties are fundamental to understanding its behavior in various physical and chemical

systems.
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Property Value Source(s)

Molecular Formula C₃₇H₇₆ [3][4][5]

Molecular Weight 520.98 - 521.0 g/mol [3][4][5]

Appearance
White, powdery or crystalline

solid
[3]

Physical State Solid at room temperature [2][3]

CAS Number 7194-84-5 [4][5][6]

Thermal Properties
Property Value Source(s)

Melting Point
75.1 - 79 °C (348.25 - 352.15

K)
[3][6]

Boiling Point ~471 - 502.6 °C (estimated) [3][6]

Flash Point 376.8 °C (estimated) [7]

Enthalpy of Vaporization

(ΔvapH)
37.0 ± 0.5 kcal/mol at 491 K [8]

Physicochemical Properties
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Property Value Source(s)

Density
~0.8284 - 0.9084 g/cm³

(estimate)
[3][6]

Refractive Index ~1.455 - 1.4677 (estimate) [6][7]

Vapor Pressure
0.0 ± 0.6 mmHg at 25°C

(predicted)
[7]

Water Solubility Insoluble [3][6][9]

Solubility in Organic Solvents
Soluble in nonpolar solvents

(e.g., hexane, benzene)
[3]

LogP (Octanol/Water Partition

Coefficient)
14.67970 - 19.6 (estimated) [7][9][10]

Experimental Protocols
Detailed methodologies for determining the key physical properties of n-heptatriacontane are

outlined below. These protocols are based on standard techniques for the characterization of

long-chain alkanes.

Determination of Melting Point
The melting point of n-heptatriacontane can be accurately determined using a capillary

melting point apparatus.

Methodology:

A small, finely powdered sample of n-heptatriacontane is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.
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Experimental Workflow for Melting Point Determination

Workflow for Melting Point Determination

Sample Preparation:
Finely powder n-heptatriacontane

Capillary Packing:
Pack the powdered sample into a capillary tube

Apparatus Setup:
Place the capillary tube in the melting point apparatus

Heating:
Heat the sample at a controlled rate

Observation and Recording:
Record the temperature range from the onset of melting to complete liquefaction

Click to download full resolution via product page

Caption: Workflow for determining the melting point of n-heptatriacontane.

Determination of Boiling Point (Under Reduced
Pressure)
Due to its high boiling point at atmospheric pressure, which can lead to thermal decomposition,

the boiling point of n-heptatriacontane is determined under reduced pressure (vacuum

distillation).

Methodology:

A sample of n-heptatriacontane is placed in a distillation flask connected to a vacuum pump

and a manometer.
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The pressure inside the apparatus is reduced to a known, stable value.

The sample is heated, and the temperature at which the liquid boils and its vapor condenses

is recorded.

The observed boiling point at the reduced pressure can be extrapolated to atmospheric

pressure using a nomograph if required.

Determination of Density
The density of solid n-heptatriacontane can be determined using a pycnometer.

Methodology:

The mass of a clean, dry pycnometer is determined.

The pycnometer is filled with a non-solvent for n-heptatriacontane (e.g., water with a

surfactant), and its mass is measured.

A known mass of n-heptatriacontane is added to the empty pycnometer.

The pycnometer containing the sample is then filled with the non-solvent, and its mass is

determined.

The density is calculated from the mass and volume of the displaced non-solvent.

Determination of Solubility
The solubility of n-heptatriacontane in various solvents is determined by preparing saturated

solutions.

Methodology:

An excess amount of n-heptatriacontane is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for an extended period to ensure

equilibrium is reached.
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The undissolved solid is removed by filtration or centrifugation.

A known volume of the saturated solution is taken, and the solvent is evaporated.

The mass of the remaining n-heptatriacontane is measured to determine its concentration

in the saturated solution.

Logical Relationship of n-Heptatriacontane's Physical State

Factors Influencing the Physical State of n-Heptatriacontane

High Molecular Weight
(521.0 g/mol)

Strong van der Waals Forces

Long, Linear Carbon Chain
(37 carbons)

Solid at Room Temperature High Melting and Boiling Points

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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